Cas no 2852-12-2 (4-Pyrimidinecarbamicacid, 6-amino-, ethyl ester (8CI))

4-Pyrimidinecarbamicacid, 6-amino-, ethyl ester (8CI) structure
2852-12-2 structure
Product Name:4-Pyrimidinecarbamicacid, 6-amino-, ethyl ester (8CI)
CAS No:2852-12-2
MF:C7H10N4O2
MW:182.17990064621
CID:284952
PubChem ID:251570
Update Time:2025-04-19

4-Pyrimidinecarbamicacid, 6-amino-, ethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarbamicacid, 6-amino-, ethyl ester (8CI)
    • 2852-12-2
    • NCIOpen2_000631
    • Ethyl hydrogen (6-aminopyrimidin-4-yl)carbonimidate
    • NSC-72127
    • CHEMBL2131994
    • MLS002693768
    • SMR001559709
    • NSC72127
    • DTXSID10951211
    • HMS3086E03
    • Inchi: 1S/C7H10N4O2/c1-2-13-7(12)11-6-3-5(8)9-4-10-6/h3-4H,2H2,1H3,(H3,8,9,10,11,12)
    • InChI Key: LGIFJISQGXJRBS-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(N)N=CN=1)=O)CC

Computed Properties

  • Exact Mass: 182.0805
  • Monoisotopic Mass: 182.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 90.1Ų

Experimental Properties

  • Density: 1.358
  • Boiling Point: 311.3°C at 760 mmHg
  • Flash Point: 142.1°C
  • Refractive Index: 1.623
  • PSA: 90.13
  • LogP: 1.28140
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